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Compound of Interest

Compound Name: 1H-quinolin-5-one

Cat. No.: B7949902

Executive Summary & Immediate Hazard Context

Do not treat 1H-quinolin-5-one as general organic trash. While often classified primarily as an
irritant (Skin/Eye Irrit. 2, STOT SE 3) in Safety Data Sheets (SDS), 1H-quinolin-5-one (and its
tautomer 5-hydroxyquinoline, CAS: 578-67-6) possesses a quinoline backbone. Parent
quinoline is a known mutagen and carcinogen (Carc. 1B).

Operational Directive: In the absence of definitive long-term toxicology data for this specific
isomer, the "Precautionary Principle” applies. You must manage this compound as a
Hazardous Organic Waste capable of genotoxicity.

Immediate Action Checklist:
» State: Solid (powder) or Liquid (solution).

e Segregation: STRICTLY segregate from strong oxidizers (e.g., Nitric Acid, Peroxides) to
prevent violent exothermic nitration or oxidation.

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Identity & Pre-Disposal Characterization

Before disposal, verify the chemical state. This molecule exists in a tautomeric equilibrium.
Commercial labels may list it under its phenol form.
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Parameter

Data

Operational Significance

Primary Name

1H-quinolin-5-one

Keto-form (Target)

Tautomer Name

5-Hydroxyquinoline / Quinolin-
5-ol

Phenol-form (Common

Commercial Label)

CAS Number 578-67-6 Use this for waste manifesting
Classify as Non-Regulated

RCRA Status Non-Listed (Not U or P listed) Hazardous Waste (unless
mixed with listed solvents)

] N/A (Solid) / Solvent If in solution, the solvent
Flash Point ) N
Dependent dictates flammability
o ) - Reacts with strong oxidizers;
Reactivity Acid/Base Sensitive

amphoteric properties

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicable for: Expired reagents, recrystallization solids, spill cleanup residues.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.

o Transfer: Transfer the solid using a dedicated spatula or powder funnel to minimize dust
generation.

o Scientist's Note: Do not sweep dust into the air. If a spill occurs, dampen with a paper
towel soaked in water/ethanol before wiping to prevent inhalation of potential mutagens.

e Labeling: Apply a hazardous waste label immediately.
o Constituents: "5-Hydroxyquinoline / 1H-quinolin-5-one"

o Hazard Checkbox: Check "Toxic" and "lIrritant."
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e Secondary Containment: Place the HDPE jar into a clear, sealable plastic bag (Ziploc type)
before placing it in the Satellite Accumulation Area (SAA).

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: Filtrates, HPLC waste, rotovap residues.

Critical Decision: Is the solvent Halogenated or Non-Halogenated?

e Scenario B1: Non-Halogenated Solvents (Methanol, Ethanol, Ethyl Acetate)
o Stream: Combine with "Organic Solvents, Non-Halogenated."

o pH Check: Ensure the mixture is neutral (pH 6-8). If the reaction involved strong
acids/bases, neutralize before adding to the main waste drum to prevent heat generation.

o Container: 20L Safety Can (Steel or HDPE).
e Scenario B2: Halogenated Solvents (DCM, Chloroform)
o Stream: Combine with "Organic Solvents, Halogenated."

o Segregation: Ensure no acetone or strong alkali metals are present in this stream if
chloroform is the solvent (risk of dichlorocarbene generation).

Protocol C: Contaminated Debris (The "Hidden" Waste)

Applicable for: Syringe filters, gloves (Nitrile), paper towels, TLC plates.

o Separation: Do not place in the "Biohazard/Red Bag" box unless human cell lines were also
involved.

o Collection: Collect in a dedicated "Chemically Contaminated Debris" bucket (usually a yellow
or white 5-gallon pail with a screw-top lid).

e Sharps: TLC plates and syringe needles must go into a hard-walled "Chemically
Contaminated Sharps" container.

Waste Segregation & Compatibility Matrix
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Improper mixing is the leading cause of lab accidents.

Compatibility with 1H- .
Waste Stream L Action
quinolin-5-one

Safe to mix (check halogen

Organic Solvents Compatible
status).
_ _ Will protonate the nitrogen.
Aqueous Acid (pH < 2) Caution ) o
Exothermic. Neutralize first.
o DO NOT MIX. Risk of violent
Oxidizers (HNO3, H202) DANGER o o
oxidation/nitration.
] Quinolinones are chelators.
Heavy Metals Caution

May precipitate metals.

Visual Workflow: Disposal Decision Tree
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Waste: 1H-quinolin-5-one

Determine Physical State

Solid (Powder/Crystals) Liquid (Solution)

l

Wide-Mouth HDPE Jar
(Double Bagged)

Identify Solvent Base

Halogenated Non-Halogenated
(DCM, Chloroform) (MeOH, EtOAc, Acetone)

Label: 'Toxic & Irritant'
List: 5-Hydroxyquinoline

EHS Pickup -> Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging 1H-quinolin-5-one waste based on
physical state and solvent composition.

Regulatory Compliance & Emergency Response
RCRA Classification (USA)

While 1H-quinolin-5-one is not explicitly listed on the EPA P-List (Acutely Toxic) or U-List
(Toxic), it must be characterized by the generator.
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o Determination: Due to the structural similarity to Quinoline (U163), treat as Hazardous Waste
via the "Generator Knowledge" clause.

e Waste Code: If unmixed, label as "Non-Regulated Hazardous Waste." If mixed with solvents,
apply codes FO01-FO05 (Spent Solvents) as appropriate.[1][2]

Spill Response (Small Scale < 509)

o Evacuate the immediate area of unnecessary personnel.

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Containment: If liquid, dike with absorbent pillows. If solid, cover with wet paper towels to
prevent dust.

Cleanup: Scoop material into a waste jar. Wipe area with soap and water.[3][4][5]

Disposal: The cleanup debris is now Hazardous Waste (Protocol C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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